Cas no 57422-20-5 ( )
structure
Product Name:
CAS No:57422-20-5
MF:C15H16O3
MW:244.285744667053
CID:947017
PubChem ID:284720
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- [3-methoxy-4-(4-methylphenoxy)phenyl]methanol
- AC1L61HO
- AC1Q578A
- AG-J-63537
- AR-1A8941
- CTK5A6847
- KST-1A6187
- NSC140896
- NSC-140896
- DTXSID00301069
- DS-007894
- 57422-20-5
-
-
- Inchi: 1S/C15H16O3/c1-11-3-6-13(7-4-11)18-14-8-5-12(10-16)9-15(14)17-2/h3-9,16H,10H2,1-2H3
- InChI Key: BTIHQYVBXKBCPO-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)C1C=CC(CO)=CC=1OC
Computed Properties
- Exact Mass: 244.10998
- Monoisotopic Mass: 244.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
- LogP: 3.28820
Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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